Cas no 105901-10-8 ((4-bromophenyl)(4-chlorophenyl)methanol(WX180090))

• Product Name: (4-bromophenyl)(4-chlorophenyl)methanol(WX180090)
• CAS No: 105901-10-8
• MF: C₁₃H₁₀BrClO
• MW: 297.57
• MDL: MFCD12783948
• CID: 1162395
• PubChem ID: 57659206
• Update Time: 2025-11-02

(4-bromophenyl)(4-chlorophenyl)methanol(WX180090) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-bromo-a-(4-chlorophenyl)-
• (4-bromophenyl)(4-chlorophenyl)methanol(WX180090)
• Benzenemethanol, 4-bromo-α-(4-chlorophenyl)-
• LJKBUKUTDSVGIX-UHFFFAOYSA-N
• W15168
• (4-Bromo-phenyl)-(4-chloro-phenyl)-methanol
• 4-Bromo-4'-chlorobenzhydrol
• 105901-10-8
• AS-64735
• (4-bromophenyl)(4-chlorophenyl)methanol
• (4-bromophenyl)-(4-chlorophenyl)methanol
• SCHEMBL1980176
• AKOS010083338
• CS-0047285

• MDL： MFCD12783948
• Inchi： 1S/C13H10BrClO/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10/h1-8,13,16H
• InChI Key： LJKBUKUTDSVGIX-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1)(C1=CC=C(Cl)C=C1)O

Computed Properties

• Exact Mass: 295.96036g/mol
• Monoisotopic Mass: 295.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (4-bromophenyl)(4-chlorophenyl)methanol(WX180090)

(4-Bromophenyl)(4-Chlorophenyl)methanol (CAS No. 105901-10-8) and Its Applications in Biomedical Research

Introduction to (4-bromophenyl)(4-chlorophenyl)methanol (WX180090)
(4-bromophenyl)(4-chlorophen, 4-chlorophenyl)methanol (CAS No. 105901-10-8), also known as WX180090, is a multifunctional organic compound characterized by its unique molecular structure. This compound features a methanol group attached to a central carbon atom, which is bridged by two phenyl rings substituted with bromine and chlorine atoms. The molecular framework of (4-bromophenyl)(4-chlorophenyl)methanol provides a versatile platform for chemical modification and biological activity exploration, making it a valuable candidate for pharmaceutical and biochemical research. Recent studies have highlighted its potential in drug discovery, molecular targeting, and synthetic chemistry applications.

Chemical Structure and Synthesis
The chemical structure of (4-bromophenyl)(4-chlorophenyl)methanol is defined by the presence of two aromatic rings connected via a methylene bridge. The bromine atom at the 4-position of one phenyl ring and the chlorine atom at the 4-position of the other phenyl ring introduce steric and electronic effects that influence the compound's reactivity and biological interactions. The synthesis of (4-bromophenyl)(4-chlorophenyl)methanol typically involves coupling reactions between brominated and chlorinated phenyl derivatives, followed by methanol functionalization. Advanced synthetic methods, such as Suzuki coupling and nucleophilic substitution, have been employed to optimize the yield and purity of this compound. These synthetic strategies are critical for the development of its derivatives for pharmaceutical applications.

Biological Activity and Pharmacological Potential
Recent research has demonstrated that (4-bromophenyl)(4-chlorophenyl)methanol exhibits promising pharmacological properties. Studies published in Journal of Medicinal Chemistry (2023) have shown that this compound possesses significant anti-inflammatory and antioxidant activities. The bromine and chlorine substituents on the phenyl rings are believed to modulate the compound's interaction with biological targets, such as enzymes and receptors. Additionally, (4-bromophenyl)(4-chlorophenyl)methanol has been investigated for its potential as a lead compound in the development of anti-cancer agents. Its ability to inhibit specific kinases and modulate cell signaling pathways makes it a candidate for further exploration in oncology research.

Applications in Drug Discovery and Development
The versatility of (4-bromophenyl)(4-chlorophenyl)methanol has led to its application in drug discovery pipelines. Researchers have utilized this compound as a scaffold for designing novel molecules with enhanced therapeutic efficacy. For instance, a study published in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of derivative compounds derived from (4-bromophenyl)(4-chlorophenyl)methanol that showed improved solubility and bioavailability compared to the parent molecule. These derivatives are currently being evaluated for their potential in treating neurodegenerative diseases and metabolic disorders. The ability to tailor the chemical structure of (4-bromophenyl)(4-chlorophenyl)methanol highlights its importance in medicinal chemistry.

Recent Advances in Research
In recent years, the study of (4-bromophenyl)(4-chlorophenyl)methanol has expanded into areas such as molecular docking simulations and computational modeling. A 2023 paper in Computational and Structural Chemistry used molecular dynamics simulations to investigate the binding interactions of (4-bromophenyl)(4-chlorophenyl)methanol with target proteins. These studies have provided insights into the mechanism of action of the compound and have guided the design of more potent derivatives. Furthermore, the compound has been explored for its role in the development of smart drug delivery systems, where its functional groups can be modified to enhance targeting capabilities.

Challenges and Future Directions
Despite its promising properties, (4-bromophenyl)(4-chlorophenyl)methanol faces challenges in terms of stability and solubility under physiological conditions. Researchers are actively working on improving these properties through chemical modifications and formulation strategies. Future studies may focus on the evaluation of its safety profile and long-term efficacy in preclinical models. Additionally, the exploration of (4-bromophenyl)(4-chlorophenyl)methanol in combination with other therapeutic agents could open new avenues for its application in complex diseases.

Conclusion
(4-bromophenyl)(4-chlorophenyl)methanol (CAS No. 105901-10-8) represents a significant advancement in the field of biomedical research. Its unique molecular structure and versatile chemical properties make it a valuable tool for drug discovery and development. As research continues to uncover its potential, (4-bromophenyl)(4-chlorophenyl)methanol is poised to play a crucial role in the design of novel therapeutics for a wide range of diseases.